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Compound of Interest

Compound Name: PF-04979064

Cat. No.: B609946

For researchers, scientists, and drug development professionals, the proper handling and
disposal of investigational compounds like PF-04979064, a potent PI3K/mTOR dual kinase
inhibitor, is a critical component of laboratory safety and environmental responsibility.[1][2][3][4]
In the absence of a specific Safety Data Sheet (SDS) detailing the disposal of PF-04979064,
this guide provides a comprehensive operational plan based on established best practices for
the disposal of hazardous research chemicals.

Immediate Safety and Handling Precautions:

Prior to disposal, it is imperative to adhere to standard laboratory safety protocols when
handling PF-04979064. This includes the use of appropriate personal protective equipment
(PPE), such as safety goggles, gloves, and a lab coat. All handling of the solid compound or its
solutions should be performed in a well-ventilated area, preferably within a chemical fume
hood.

Quantitative Data Summary for Handling and Storage:

To minimize waste and ensure the stability of the compound, proper storage is essential. The
following table summarizes key storage and handling information for PF-04979064, compiled
from various supplier data sheets.[1][2][3][4][5]
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Parameter Solid Form In Solvent (e.g., DMSO)

-20°C for long-term (months to
Storage Temperature years) or 0-4°C for short-term -80°C for up to 1 year.[1]
(days to weeks).[3][4]

N ] Aliquot to avoid repeated
Storage Conditions Dry, dark environment.[3][4]
freeze-thaw cycles.[2]

Shipped under ambient ) ] ]
o N Shipped with blue ice for
Shipping Condition temperature as a non- )
) evaluation samples.[5]
hazardous chemical.[3]

Step-by-Step Disposal Protocol for PF-04979064

The disposal of PF-04979064, as with most research chemicals, should be treated as
hazardous waste. Under no circumstances should it be disposed of down the drain, in regular
trash, or by evaporation.[6]

1. Waste ldentification and Segregation:

e Unused Compound: Any unwanted or expired solid PF-04979064 is considered hazardous
waste.

e Solutions: Solutions of PF-04979064 in solvents like DMSO are to be treated as hazardous
chemical waste.

o Contaminated Materials: All disposable labware that has come into contact with PF-
04979064, such as pipette tips, gloves, and absorbent paper, must be disposed of as
hazardous waste.[7]

2. Waste Collection and Containerization:

o Solid Waste: Dispose of the original manufacturer's container with the unused solid chemical.

[8]

» Liquid Waste: Collect all liquid waste containing PF-04979064 in a dedicated, leak-proof, and
chemically compatible container with a secure screw-on cap.[8][9] Do not overfill the
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container.

Contaminated Labware: Double-bag all contaminated disposable items in clear plastic bags
to allow for visual inspection.[8]

. Labeling of Hazardous Waste:

Immediately affix a "Danger — Hazardous Waste" label to any container used for collecting
PF-04979064 waste.[8][10]

The label must include the full chemical name ("PF-04979064"), the solvent used (if
applicable, e.g., "in DMSQ"), and the approximate concentration and quantity.

. Storage of Hazardous Waste:

Designate a specific, secure area within the laboratory for the storage of hazardous waste,
away from general lab traffic.[8]

All liquid waste containers must be placed in secondary containment, such as a plastic bin or
tub, to prevent spills.[6][10]

Segregate the PF-04979064 waste from incompatible materials.[6]
. Disposal of Empty Containers:
To be considered non-hazardous, empty containers of PF-04979064 must be triple-rinsed.[9]

The first rinse should be with a suitable solvent (e.g., DMSO) capable of dissolving the
compound, and this rinsate must be collected as hazardous waste.[9]

Subsequent rinses can be with water, and this rinsate should also be collected as hazardous
waste.

After triple-rinsing and air-drying, the labels on the container must be defaced or removed
before disposal as regular solid waste.[6]

. Arranging for Waste Pickup:
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the hazardous waste.[6]

e Do not allow hazardous waste to accumulate in the laboratory.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of PF-04979064 and associated materials.

PF-04979064 Disposal Workflow
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Caption: Logical workflow for the safe disposal of PF-04979064 and related waste.

By adhering to these procedures, laboratory personnel can ensure the safe and compliant
disposal of PF-04979064, thereby protecting both themselves and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b609946?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/pf-04979064
https://www.medchemexpress.com/PF-04979064.html
https://www.sun-shinechem.com/Details/PF-04979064/2614/1220699-06-8.html
https://www.sun-shinechem.com/Details/PF-04979064/2614/1220699-06-8.html
https://www.medkoo.com/products/10638
https://file.glpbio.com/quotepdf/product.php?token=4vsNEOYAGqX1jeG_KPcLqAkFxpZKvxxAR54T89O6ANsOfUGV1ylBS8JQrjX_XRjDjzHBbnNzh8poicR_bH3mncpxmAl8kYW5n4xbi5S76_rHOqDkaUKvdBpYPdg8ZCS9UKqxlY_96JNMJ
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.ehs.harvard.edu/resource/chemical-and-hazardous-waste
https://www.benchchem.com/product/b609946#pf-04979064-proper-disposal-procedures
https://www.benchchem.com/product/b609946#pf-04979064-proper-disposal-procedures
https://www.benchchem.com/product/b609946#pf-04979064-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609946?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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